N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C17H16FNO3/c18-14-6-2-4-8-16(14)22-11-17(20)19-9-12-10-21-15-7-3-1-5-13(12)15/h1-8,12H,9-11H2,(H,19,20)
• InChI Key: ZZZRUEUXVFZTJP-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2O1)CNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H16FNO3
• Molecular Weight: 301.31 g/mol

Description

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide, also known as DBF, is a chemical compound that has been studied for its potential use in scientific research. DBF is a selective antagonist of the sigma-1 receptor, which is a protein that is involved in a variety of physiological processes. In

Scientific Research Applications

Anti-inflammatory Applications

Research indicates that derivatives similar to N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide have shown significant anti-inflammatory activity. Specifically, certain acetamide derivatives synthesized for anti-inflammatory purposes demonstrated considerable efficacy in assays (Sunder & Maleraju, 2013).

Synthesis Methods

Efficient synthesis methods have been developed for compounds within the same class as N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide, highlighting their chemical versatility and potential for various applications. For instance, the mild and efficient synthesis of 3-amino-1-benzofurans has been reported, offering a novel approach to creating compounds with potential biological activities (Anil, Chatterjee, & Laxmi, 2019).

Photovoltaic and Quantum Mechanical Studies

Compounds within this chemical class have been explored for their photovoltaic efficiency and quantum mechanical properties. Studies on benzothiazolinone acetamide analogs, for instance, have shown promising results in light harvesting efficiency and potential applications in dye-sensitized solar cells (DSSCs), as well as insights into their ligand-protein interactions and non-linear optical (NLO) activity (Mary et al., 2020).

Anticonvulsant Properties

Research has also focused on the potential anticonvulsant properties of benzofuran-acetamide scaffolds, with studies revealing that certain derivatives exhibit comparable or superior efficacy to established drugs in preventing seizures. This suggests a potential role for compounds like N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(2-fluorophenoxy)acetamide in developing new treatments for epilepsy and related disorders (Shakya et al., 2016).